Cas no 21461-46-1 (Naphthalene, 2-(2-nitrovinyl)-)

• Product Name: Naphthalene, 2-(2-nitrovinyl)-
• CAS No: 21461-46-1
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 911823
• PubChem ID: 5357963
• Update Time: 2025-04-19

Naphthalene, 2-(2-nitrovinyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(2-nitrovinyl)-
• 1-(2-Naphthyl)-2-isopropylamino-1-propanone hydrochloride
• 1-(2-naphthyl)-2-isopropylaminopropanone hydrochloride
• 1-(2-naphthyl)-2-nitroethene
• 1-naphthalen-2-yl-2-(propan-2-ylamino)propan-1-one hydrochloride
• 1-Propanone, 2-((1-methylethyl)
• 2-(2-nitrovinyl)naphthalene
• 2-(2-nitrovinyl)-naphthalene
• 2-(2-nitro-vinyl)-naphthalene
• 2-(2-Nitro-vinyl)-naphthalin
• 2-Propiononaphthone, 2-(isopropylamino)-, hydrochloride
• AC1MI56P
• LS-123101
• 37629-37-1
• 21461-46-1
• (E)-2-(2-nitrovinyl)naphthalene
• Naphthalene, 2-[(E)-2-nitroethenyl]-
• NSC215237
• NSC-111556
• CHEMBL231659
• EN300-1842168
• FSQRAMKGHLSZCT-BQYQJAHWSA-N
• 2-[(E)-2-nitroethenyl]naphthalene
• SCHEMBL793873
• 2-(2-nitroethenyl)naphthalene
• NSC111556
• AKOS017433922
• SCHEMBL793405
• NSC-215237
• 2-[(E)-2-nitrovinyl]naphthalene

• Inchi： 1S/C12H9NO2/c14-13(15)8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-9H/b8-7+
• InChI Key： FSQRAMKGHLSZCT-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 3.61040